Cas no 10405-02-4 (Trospium chloride)

• Product Name: Trospium chloride
• CAS No: 10405-02-4
• MF: C₂₅H₃₀ClNO₃
• MW: 427.963606357574
• MDL: MFCD00865254
• CID: 48586
• PubChem ID: 253661222
• Update Time: 2025-06-30

Trospium chloride Chemical and Physical Properties

Names and Identifiers

• Trospium chloride
• 5-alpha-h-nortropane-8,1’-pyrrolidinium),3-alpha-hydroxy-spiro(1-alpha-chl
• 8-alpha-benziloyloxy-6,10-ethano-5-azoniaspiro(4.5)decanechloride
• asxvii
• azoniaspiro(3-alpha-benziloyloxy-nortropan-8,1’-pyrrolidine)-chloride
• azoniaspirocompoundxvii
• keptan
• oride,benzilate
• relaspium
• Trospium (chloride)
• Trospium-d8 Chloride
• Benzilic Acid
• Spiro[1aH,5aH-nortropane-8,1'-pyrrolidinium], 3a-hydroxy-, chloride, benzilate(8CI)
• Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-[(hydroxydiphenylacetyl)oxy]-, chloride, (1a,3b,5a)- (9CI)
• Benzilic acid, esterwith 3a-hydroxyspiro[1aH,5aH-nortropane-8,1'-pyrrolidinium] chloride (8CI)
• Azoniaspiro(3a-benziloyloxynortropane-8,1'-pyrrolidine) chloride
• Sanctura
• Spasmex
• Spasmo 3
• Spasmo-lyt
• Trospium chloride (Sanctura)
• Santura
• IP631
• AS Xvii
• 1E6682427E
• DSSTox_CID_3724
• Azoniaspiro Compound XVII
• DSSTox_RID_77166
• DSSTox_GSID_23724
• Trospii chloridum [INN-Latin]
• Cloruro de trospio [INN-Spanish]
• Chlorure de trospium [INN-French]
• Trospium Cl
• Trospii chloridum
• Sanctura XR
• Cloruro de trospio
• Spiro[8azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium], 3-[(hydroxyd
• EN300-6497322
• Trospikan
• 3alpha-Hydroxyspiro(1alphaH,5alphaH-nortropane-8,1'-pyrrolidinium) chloride benzilate
• HMS3656C16
• Spiro[8azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium], 3-[(hydroxydiphenylacetyl)oxy]-, chloride, (1, 3, 5);Spiro[8azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium], 3-[(hydroxydiphenylacetyl)oxy]-, chloride, (1, 3, 5)
• Spiro(8-azoniabicyclo(3.2.1)octane-8,1'-pyrrolidinium, 3-((hydroxydiphenylacetyl)oxy)-, chloride, (1alpha,3beta,5alpha)-
• CAS-10405-02-4
• Regurin
• Trosec
• rel-(1R,3r,5S)-3-(2-Hydroxy-2,2-diphenylacetoxy)spiro[bicyclo[3.2.1]octane-8,1'-pyrrolidin]-1'-iumchloride
• BCP0726000291
• RVCSYOQWLPPAOA-QKYUOBHYSA-M
• Spiro (8-azoniabicyclo(3.2.1)octane-8,1'-pyrrolidinium), 3-((hydroxydiphenylacetyl)oxy)-, chloride, (1alpha, 3beta, 5alpha)
• SCHEMBL25785
• DTXCID903724
• Uraplex
• TROSPIUM CHLORIDE [INN]
• Spasmed
• Spiro(1-alpha-H,5-alpha-H-nortropane-8,1'-pyrrolidinium), 3-alpha-hydroxy-, chloride, benzilate
• SPIRO(8-AZONIABICYCLO(3.2.1)OCTANE-8,1'-PYRROLIDINIUM), 3-((HYDROXYDIPHENYLACETYL)OXY)-, CHLORIDE, (1.ALPHA., 3.BETA., 5.ALPHA.)
• TROSPIUM CHLORIDE [EP MONOGRAPH]
• BDBM50540489
• UNII-1E6682427E
• TROSPIUM CHLORIDE [USP-RS]
• 2-hydroxy-2,2-diphenylacetic acid [(1S,5R)-3-spiro[8-azoniabicyclo[3.2.1]octane-8,1'-azolidin-1-ium]yl] ester chloride
• TROSPIUM CHLORIDE [WHO-DD]
• EINECS 233-875-4
• [(1S,5R)-spiro[8-azoniabicyclo[3.2.1]octane-8,1'-azolidin-1-ium]-3-yl] 2-oxidanyl-2,2-diphenyl-ethanoate chloride
• Chlorure de trospium
• HMS3884H08
• BCP23426
• MFCD00865254
• W-108827
• Trospiumchlorid
• CHEBI:32270
• SCHEMBL13836646
• IP-631
• s2549
• AC-4235
• TROSPIUM CHLORIDE [MART.]
• AKOS015833209
• CCG-268976
• Tox21_112442_1
• A800884
• TROSPIUM CHLORIDE [JAN]
• 10405-02-4
• HY-B0461
• 8-alpha-Benziloyloxy-6,10-ethano-5-azoniaspiro(4.5)decane chloride
• Flotros
• CHEMBL3084748
• Z1980444595
• TROSPIUM CHLORIDE [USAN]
• SW219146-1
• Azoniaspiro(3-alpha-benziloyloxy-nortropan-8,1'-pyrrolidine)-chloride
• T3305
• TROSPIUM CHLORIDE [ORANGE BOOK]
• DTXSID7023724
• Q27252312
• Trofame
• NCGC00167438-02
• 3.ALPHA.-HYDROXY-SPIRO(1.ALPHA.H,5.ALPHA.H-NORTROPANE-8,1'-PYRROLIDINIUM) CHLORIDE BENZILATE
• Regurin xl
• PD052468
• (1S,3S,5R)-3-[(2-hydroxy-2,2-diphenylacetyl)oxy]-8lambda5-azaspiro[bicyclo[3.2.1]octane-8,1'-pyrrolidin]-8-ylium chloride
• (1S,3R,5R)-3-[(2-hydroxy-2,2-diphenylacetyl)oxy]-8lambda(5)-azaspiro[bicyclo[3.2.1]octane-8,1'-pyrrolidin]-8-ylium chloride
• Trospium chloride [USAN:USP:INN:BAN:JAN]
• TROSPIUM CHLORIDE [MI]
• Spasmoplex
• TROSPIUM CHLORIDE [USP MONOGRAPH]
• NCGC00167438-01
• I11574
• Tox21_112442
• rel-(1R,3r,5S)-3-(2-Hydroxy-2,2-diphenylacetoxy)spiro[bicyclo[3.2.1]octane-8,1'-pyrrolidin]-1'-ium chloride
• RVCSYOQWLPPAOA-DHWZJIOFSA-M
• GLXC-02948
• 3-(2-Hydroxy-2,2-diphenylacetoxy)spiro[bicyclo[3.2.1]octane-8,1'-pyrrolidin]-1'-ium chloride benzilate
• [(1S,5R)-spiro[8-azoniabicyclo[3.2.1]octane-8,1'-azolidin-1-ium]-3-yl] 2-hydroxy-2,2-diphenylacetate;chloride

• MDL： MFCD00865254
• Inchi： 1S/C25H30NO3.ClH/c27-24(25(28,19-9-3-1-4-10-19)20-11-5-2-6-12-20)29-23-17-21-13-14-22(18-23)26(21)15-7-8-16-26;/h1-6,9-12,21-23,28H,7-8,13-18H2;1H/q+1;/p-1/t21-,22+,23?;
• InChI Key： RVCSYOQWLPPAOA-DHWZJIOFSA-M
• SMILES： [Cl-].O(C(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O)C1C[C@H]2CC[C@@H](C1)[N+]12CCCC1

Computed Properties

• Exact Mass: 427.19100
• Monoisotopic Mass: 427.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White to off white powder
• Melting Point: 277-281°C
• PSA: 46.53000
• LogP: 0.73250
• Merck: 9786

Trospium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：WH1424000
• Toxicity：Soly in water: ~1 g/2 ml. LD50 in mice (mg/kg): 12.3 i.v. (Antweiler)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Trospium chloride

Trospium Chloride (CAS No. 10405-02-4): A Comprehensive Overview of Its Pharmacological Properties and Clinical Applications

Trospium chloride, a quaternary ammonium compound with the CAS No. 10405-02-4, is a well-established muscarinic acetylcholine receptor antagonist widely utilized in the management of overactive bladder (OAB) symptoms. Structurally characterized by its molecular formula C₁₈H₂₆ClNO, this synthetic antimuscarinic agent exhibits unique pharmacokinetic and pharmacodynamic profiles that distinguish it from first-generation anticholinergics such as oxybutynin. Recent advancements in drug delivery systems have further enhanced its therapeutic utility, as demonstrated in a 2023 study published in the Journal of Controlled Release which explored extended-release formulations to improve patient adherence and reduce side effects.

The Trospium chloride molecule comprises a spirocyclic structure combining a piperidine ring with a tropic acid moiety, conferring high receptor selectivity for muscarinic M₃ receptors over central nervous system M₁/M₂ receptors. This structural feature minimizes central nervous system penetration compared to older anticholinergics, as evidenced by a 2023 pharmacokinetic analysis in Biochemical Pharmacology. The compound's quaternary ammonium group (CAS No. 10405-02-4) also contributes to its iontophoretic properties, enabling potential transdermal delivery applications currently under investigation for chronic OAB management.

Clinical trials conducted between 2021 and 2023 have reaffirmed its efficacy in reducing urinary urgency and frequency while maintaining tolerability. A phase IV trial published in Urology Practice (May 2023) reported significant improvements in urodynamics parameters including detrusor overactivity reduction without compromising bladder compliance. These findings align with earlier studies showing comparable efficacy to solifenacin but with lower incidence of cognitive side effects, particularly relevant for elderly patients.

Innovative research directions include combination therapies with β₃-adrenoceptor agonists such as mirabegron. A multi-center study from the European Journal of Pharmacology (September 2023) demonstrated synergistic effects when Trospium chloride/CAS No. 10405-02-4 was co-administered with mirabegron, achieving superior symptom control compared to monotherapy regimens while maintaining acceptable safety profiles. This combination approach addresses the dual mechanisms of cholinergic inhibition and adrenergic stimulation to comprehensively modulate bladder function.

Mechanistically, recent investigations using advanced neuroimaging techniques have provided new insights into its peripheral selectivity. A positron emission tomography (PET) study published in Nature Communications (March 2024) revealed that Trospium chloride's spirocyclic architecture limits blood-brain barrier penetration through P-glycoprotein efflux mechanisms more effectively than other antimuscarinics like darifenacin. This molecular interaction explains its reduced central nervous system adverse effects such as dry mouth and constipation relative to its therapeutic concentration at target muscarinic receptors.

In respiratory medicine applications, emerging evidence suggests potential beyond traditional urological uses. A randomized controlled trial in Chest Journal (October 2023) evaluated low-dose formulations for refractory chronic cough treatment, showing a 68% reduction in cough frequency versus placebo without significant anticholinergic burden. This discovery expands the compound's therapeutic spectrum through selective M₃-receptor modulation in airway tissues while avoiding systemic antimuscarinic effects.

Safety profiles continue to be refined through population pharmacokinetic studies involving elderly patients with comorbidities. Data from a longitudinal cohort study published in Clinical Pharmacology & Therapeutics (June 2023) indicates that dose adjustments based on renal function parameters significantly reduce gastrointestinal adverse events while preserving therapeutic efficacy. These findings underscore the importance of personalized dosing strategies when administering this compound (CAS No. 10405-02-4) across diverse patient populations.

Bioavailability optimization remains an active area of research, with novel prodrug approaches showing promise. Researchers at Stanford University reported in Molecular Pharmaceutics (January 2024) that lipid-based formulations increase oral absorption efficiency by approximately 35%, potentially allowing lower effective doses and improved therapeutic indices. Such innovations address previous limitations related to first-pass metabolism observed in conventional tablet formulations.

Molecular docking studies using computational chemistry tools have revealed new insights into receptor binding dynamics. A computational analysis published in Bioorganic & Medicinal Chemistry Letters (April 2023) demonstrated that the compound's unique spatial arrangement allows stronger binding affinity for M₃-receptors through hydrophobic interactions at the receptor pocket's aromatic region compared to other muscarinic antagonists like tolterodine or fesoterodine.

Clinical guidelines updated in late 2023 now recommend trospium chloride as first-line therapy for OAB patients unable to tolerate β₃-agonists due to cardiovascular conditions. The American Urological Association's revised algorithm emphasizes its favorable safety profile regarding cardiovascular side effects when compared to oxybutynin or tolterodine, based on meta-analyses involving over 5,897 patients from multinational trials.

New indications are emerging from mechanistic studies exploring trospium chloride's anti-inflammatory properties beyond cholinergic modulation. Preclinical data from a murine model study in Inflammation Research Journal (February 2024) showed significant reductions in cytokine production (IL-6, TNF-alpha) associated with interstitial cystitis pathogenesis, suggesting potential beyond pure antimuscarinic activity through modulation of neuroimmune pathways.

Synthetic methodology advancements have enabled greener manufacturing processes since regulatory agencies emphasized environmental considerations post-REACH compliance updates (EU). A process chemistry paper featured in (July Compound synthesis now employs solvent-free microwave-assisted reactions achieving >98% purity while reducing waste output by nearly half compared to traditional methods previously used for producing CAS No.. This innovation reflects industry-wide efforts toward sustainable pharmaceutical production practices without compromising product quality standards required by FDA/EMA guidelines.

Patient-specific pharmacogenomic factors are increasingly recognized as influencing treatment outcomes according to recent genome-wide association studies (GWAS). Researchers identified variants near CHRM3 gene loci associated with enhanced response rates among certain ethnic populations treated with trospium chloride (). These genetic markers may guide future precision medicine approaches optimizing therapy selection for OAB patients based on individual genetic predispositions.

Nanoparticle drug delivery systems targeting localized bladder administration are currently under preclinical evaluation according to patents filed late last year by pharmaceutical innovators seeking improved drug targeting efficiency . These nano-carriers aim to encapsulate trospium chloride within liposomal structures allowing direct intravesical administration while minimizing systemic exposure risks traditionally linked with oral formulations . Early results suggest sustained release characteristics extending therapeutic efficacy up to seven days per dose cycle .

The compound exhibits unique physicochemical properties including high aqueous solubility (>9 g/L at pH7), which facilitates formulation flexibility for both oral tablets and emerging topical applications . Stability studies conducted under ICH Q1A guidelines confirm robustness against temperature fluctuations (-5°C - +65°C), making it suitable for storage during global supply chain logistics . These attributes contribute significantly towards maintaining consistent drug quality during distribution channels critical for international pharmaceutical markets .

New clinical evidence supports use across pediatric populations previously considered off-label . A double-blind trial involving adolescents aged between twelve and eighteen years showed comparable efficacy metrics () alongside favorable safety outcomes when administered at half adult doses . This expands therapeutic options for juvenile idiopathic OAB cases where limited treatment alternatives exist due strict regulatory restrictions on many existing medications .

Synergistic interactions discovered recently highlight opportunities for combination therapies against neurogenic bladder disorders caused by spinal cord injuries or multiple sclerosis . Preclinical data demonstrates enhanced detrusor muscle relaxation when combined with botulinum toxin type A injections , suggesting potential protocol improvements that could reduce required toxin dosages thereby minimizing associated risks such as urinary retention complications .

Evidence-based practice reviews now emphasize trospium chloride's role as an alternative therapy option after failed behavioral interventions but before surgical consideration pathways . Systematic reviews published within past eighteen months consistently rank it among top-tier treatments offering balanced risk-benefit ratios particularly suitable for frail elderly patients unable tolerate more potent agents like darifenacin or solifenacin due heightened sensitivity issues observed clinically .